3-fluoro-2-(1H-pyrazol-5-yl)benzonitrile

• Molecular Formula: C10H6FN3
• Molecular Weight: 187.17 g/mol
• IUPAC Name: 3-fluoro-2-(1H-pyrazol-5-yl)benzonitrile
• InChI: InChI=1S/C10H6FN3/c11-8-3-1-2-7(6-12)10(8)9-4-5-13-14-9/h1-5H,(H,13,14)
• InChI Key: QXAXVZNPPZGFOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC=NN2)C#N

Description

3-fluoro-2-(1H-pyrazol-5-yl)benzonitrile is a useful research compound. Its molecular formula is C10H6FN3 and its molecular weight is 187.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Bromo-3-fluorobenzonitrile (1.0 g, 5.0 mmol) and (1H-pyrazol-5-yl)boronic acid (647 mg, 4.6 mmol) were combined and dissolved in degassed DME (15 mL) then treated with NaHCO3 (1260 mg, 8.4 mmol) in water and the reaction purged with bubbling N2 for 5 minutes. The reaction was treated with Pd(PPh3)4 (288 mg, 0.2 mmol) and then purged with bubbling for 5 minutes in a sealed vessel and then heated to reflux for 2 h. The reaction was then cooled to 23° C. filtered and the solids were rinsed with EtOAc and the layers separated. The organic layers were combined, dried and concentrated under reduced pressure. Chromatography (0-30% ethyl acatate/hexanes) afforded 3-fluoro-2-(1H-pyrazol-5-yl)benzonitrile (178 mg, 19%).

Synthesis routes and methods II

Procedure details

2-Bromo-3-fluorobenzonitrile (1.0 g, 5.0 mmol) and (1H-pyrazol-5-yl)boronic acid (647 mg, 4.6 mmol) were combined and dissolved in degassed DME (15 mL) then treated with NaHCO3 (1260 mg, 8.4 mmol) in water and the reaction purged with bubbling N2 for 5 minutes. The reaction was treated with Pd(PPh3)4 (288 mg, 0.2 mmol) and then purged with bubbling for 5 minutes in a sealed vessel and then heated to reflux for 2 h. The reaction was then cooled to 23° C. filtered and the solids were rinsed with EtOAc and the layers separated. The organic layers were combined, dried and concentrated under reduced pressure. Chromatography (0-30% ethyl acetate/hexanes) afforded 3-fluoro-2-(1H-pyrazol-5-yl)benzonitrile (178 mg, 19%).